1-(Cyclopropylmethyl)-3-(4-hydroxyphenyl)urea
Cat. No. B8350996
M. Wt: 206.24 g/mol
InChI Key: UKIAOSOVDOWSJB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09108939B2
Procedure details
4-Aminophenol (18.33 mmol, 2 g) and 4-nitrophenyl carbonochloridate (18.33 mmol, 3.69 g) in dichloromethane (10 mL) were stirred at room temperature for 30 minutes. Cyclopropylmethanamine (36.7 mmol, 3.72 mL, 2.61 g) was added followed triethylamine (55.0 mmol, 7.66 mL, 5.56 g). The reaction was allowed to stir at room temperature overnight. The reaction mixture was diluted with dichloromethane/saturated sodium hydrogen carbonate solution and filtered through a hydrophobic frit. The organic layer was concentrated and the residue was purified by silica column chromatography (eluent: 2-8% methanol in dichloromethane) to give the title compound (1.4 g). MS (ESI) m/z 207.1 [M+H]+
Name
Identifiers
|
REACTION_CXSMILES
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[NH2:1][C:2]1[CH:7]=[CH:6][C:5]([OH:8])=[CH:4][CH:3]=1.[C:9](Cl)(=O)[O:10]C1C=CC([N+]([O-])=O)=CC=1.[CH:22]1([CH2:25][NH2:26])[CH2:24][CH2:23]1.C(N(CC)CC)C>ClCCl>[CH:22]1([CH2:25][NH:26][C:9]([NH:1][C:2]2[CH:7]=[CH:6][C:5]([OH:8])=[CH:4][CH:3]=2)=[O:10])[CH2:24][CH2:23]1
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Inputs
Step One
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Name
|
|
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Quantity
|
2 g
|
|
Type
|
reactant
|
|
Smiles
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NC1=CC=C(C=C1)O
|
|
Name
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|
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Quantity
|
3.69 g
|
|
Type
|
reactant
|
|
Smiles
|
C(OC1=CC=C(C=C1)[N+](=O)[O-])(=O)Cl
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|
Name
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|
|
Quantity
|
10 mL
|
|
Type
|
solvent
|
|
Smiles
|
ClCCl
|
Step Two
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Name
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|
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Quantity
|
3.72 mL
|
|
Type
|
reactant
|
|
Smiles
|
C1(CC1)CN
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Step Three
|
Name
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|
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Quantity
|
7.66 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)N(CC)CC
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Step Four
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
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|
Smiles
|
ClCCl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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to stir at room temperature overnight
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Rate
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UNSPECIFIED
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|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
|
|
Details
|
filtered through a hydrophobic frit
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
|
The organic layer was concentrated
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CUSTOM
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Type
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CUSTOM
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|
Details
|
the residue was purified by silica column chromatography (eluent: 2-8% methanol in dichloromethane)
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
|
Name
|
|
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Type
|
product
|
|
Smiles
|
C1(CC1)CNC(=O)NC1=CC=C(C=C1)O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.4 g | |
| YIELD: CALCULATEDPERCENTYIELD | 37% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
